Cas no 284-20-8 (9-Oxabicyclo[4.2.1]nonane)

9-Oxabicyclo[4.2.1]nonane structure
9-Oxabicyclo[4.2.1]nonane structure
Product Name:9-Oxabicyclo[4.2.1]nonane
CAS No:284-20-8
MF:C8H14O
MW:126.196162700653
CID:258876
PubChem ID:136119
Update Time:2025-04-19

9-Oxabicyclo[4.2.1]nonane Chemical and Physical Properties

Names and Identifiers

    • 9-Oxabicyclo[4.2.1]nonane
    • 9-Oxabicyclo(4.2.1)nonane
    • DTXSID00951068
    • SCHEMBL13135724
    • 284-20-8
    • Inchi: 1S/C8H14O/c1-2-4-8-6-5-7(3-1)9-8/h7-8H,1-6H2
    • InChI Key: DPFJLEKBHZQEAH-UHFFFAOYSA-N
    • SMILES: O1C2CCCCC1CC2

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

9-Oxabicyclo[4.2.1]nonane Related Literature

  • 1. Oxyselenation of cyclo-octa-1,5-diene. Solvent-controlled formation of 9-oxabicyclo-[3.3.1]- and -[4.2.1]-nonane derivatives
    Sakae Uemura,Akio Toshimitsu,Toshiaki Aoai,Masaya Okano J. Chem. Soc. Chem. Commun. 1979 610
  • 2. Oxymetallation. Part 18. Extensive rearrangement to a [4.2.1 ] skeleton in the bromodemercuriation of 2-bromomercurio-9-oxabicyclo[3.3.1]nonane
    A. J. Bloodworth,Henny J. Eggelte J. Chem. Soc. Perkin Trans. 1 1984 1009
  • 3. Synthesis of cyclic ethers via bromine assisted epoxide ring expansion
    Stephen G. Davies,Mario E. C. Polywka,Susan E. Thomas J. Chem. Soc. Perkin Trans. 1 1986 1277
  • 4. Photochemical reactions of nitrile compounds. Part 2. Photochemistry of an α,β-unsaturated γ,δ-epoxy nitrile and an γ,δ-cyclopropyl nitrile
    Keitaro Ishii,Masao Abe,Masanori Sakamoto J. Chem. Soc. Perkin Trans. 1 1987 1937
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